Cas no 855209-39-1 (3,3,4,4-tetramethylhexanoic acid)

• Product Name: 3,3,4,4-tetramethylhexanoic acid
• CAS No: 855209-39-1
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 6416015
• PubChem ID: 165663671
• Update Time: 2025-10-25

3,3,4,4-tetramethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetramethylhexanoic acid
• EN300-1848313
• 855209-39-1
• Hexanoic acid, 3,3,4,4-tetramethyl-

• Inchi： 1S/C10H20O2/c1-6-9(2,3)10(4,5)7-8(11)12/h6-7H2,1-5H3,(H,11,12)
• InChI Key： WDPDSNHTXDMQSY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)(C)C(C)(C)CC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.914±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 256.2±8.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 3,3,4,4-tetramethylhexanoic acid

Comprehensive Overview of 3,3,4,4-Tetramethylhexanoic Acid (CAS No. 855209-39-1): Properties, Applications, and Industry Insights

3,3,4,4-Tetramethylhexanoic acid (CAS No. 855209-39-1) is a branched-chain carboxylic acid with significant industrial relevance due to its unique structural and chemical properties. This compound, often abbreviated as TMHA, features a hexanoic acid backbone substituted with four methyl groups at the 3rd and 4th positions, enhancing its steric hindrance and lipophilicity. These characteristics make it valuable in applications ranging from polymer additives to specialty chemicals. In recent years, the demand for high-performance carboxylic acids like TMHA has surged, driven by advancements in material science and sustainable chemistry.

The synthesis of 3,3,4,4-tetramethylhexanoic acid typically involves multi-step organic reactions, including alkylation and oxidation processes. Researchers and manufacturers prioritize optimizing yield and purity, as impurities can affect downstream applications. Analytical techniques such as GC-MS and NMR spectroscopy are employed to verify the compound's identity and quality. With the growing emphasis on green chemistry, alternative synthetic routes using biocatalysts or renewable feedstocks are being explored, aligning with global trends toward eco-friendly chemical production.

One of the most prominent uses of CAS No. 855209-39-1 is as an intermediate in the production of lubricant additives and plasticizers. Its branched structure improves thermal stability and reduces volatility, making it ideal for high-temperature applications. In the polymer industry, TMHA derivatives act as crosslinking agents or co-monomers, enhancing material durability and flexibility. These properties are critical for industries such as automotive, aerospace, and electronics, where performance under extreme conditions is paramount.

Beyond industrial applications, 3,3,4,4-tetramethylhexanoic acid has garnered attention in pharmaceutical research. Its hydrophobic nature facilitates drug delivery systems, particularly for poorly water-soluble active ingredients. Recent studies investigate its potential as a metabolic modulator or prodrug component, though further clinical validation is required. This dual utility in materials and life sciences underscores the compound's versatility, prompting increased R&D investment.

From an environmental and regulatory standpoint, TMHA is classified as a low-toxicity compound under standard handling conditions. However, proper storage and disposal protocols must be followed to minimize ecological impact. Regulatory bodies such as REACH and EPA provide guidelines for its safe use, reflecting the industry's commitment to responsible chemical management. As sustainability becomes a focal point, biodegradable derivatives of 855209-39-1 are under development to address end-of-life concerns.

In the context of market trends, the global demand for specialty carboxylic acids is projected to grow at a CAGR of 5-7% over the next decade, with 3,3,4,4-tetramethylhexanoic acid occupying a niche yet expanding segment. Key drivers include the rise of bio-based polymers and high-efficiency lubricants, where TMHA's properties offer competitive advantages. Manufacturers are also leveraging digital supply chain tools to enhance production scalability and meet regional demand fluctuations.

For researchers and industry professionals, understanding the structure-activity relationship of CAS No. 855209-39-1 is essential for innovation. Computational modeling and QSAR studies are increasingly used to predict its behavior in novel formulations, reducing experimental trial-and-error. Collaborative efforts between academia and industry aim to unlock further applications, such as energy storage materials or advanced coatings, ensuring the compound's relevance in future technologies.

In summary, 3,3,4,4-tetramethylhexanoic acid (CAS No. 855209-39-1) exemplifies the intersection of chemistry and engineering, offering solutions to modern challenges in materials and health sciences. Its robust demand, coupled with ongoing research into sustainable alternatives, positions it as a compound of enduring significance. Stakeholders across sectors are encouraged to monitor developments in synthesis, applications, and regulations to capitalize on emerging opportunities.